Cas no 8006-81-3 (4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline)

• Product name: 4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline
• CAS No: 8006-81-3
• MF: C₂₆H₃₇NO₆
• MW: 459.575088262558
• CID: 47991

4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline Chemical and Physical Properties

Names and Identifiers

• Ylang Ylang Oil
• YLANG OIL
• Ylang-ylang Oil
• Ylang Ylang subst base
• Yilan essential oil
• 4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline
• WR 194905
• 3-Quinolinecarboxylic acid, 4-(acetyloxy)-6-(decyloxy)-7-(1-methylethoxy)-, methyl ester
• methyl 4-acetyloxy-6-decoxy-7-propan-2-yloxyquinoline-3-carboxylate
• Methyl 4-acetoxy-6-(decyloxy)-7-isopropoxyquinoline-3-carboxylate
• Essential oils, ylang-ylang (13C, 14C, 15C)
• Oils, essential, ylang-ylang (12C)
• Oils, ylang-ylang (15C)
• Cananga odorata essential oil
• Cananga odorata flower oil
• Cananga odorata oil
• Canning odorata oil
• Essential ylang-ylang oil
• Oils, Canangaodorata
• Yilancao oil
• Yilang oil
• Ylan ylan oil
• Ylang-ylang essential oils
• Ylang-ylang flower oil
• cananga
• Oils,ylang-ylang
• ylangylang
• Ylang-Ylangabsolute
• Ylang-Ylangoildistillates
• YLANG OIL NUMBER 1
• YLANG OIL NUMBER 2

• MDL： MFCD00217954
• Inchi： 1S/C26H37NO6/c1-6-7-8-9-10-11-12-13-14-31-23-15-20-22(16-24(23)32-18(2)3)27-17-21(26(29)30-5)25(20)33-19(4)28/h15-18H,6-14H2,1-5H3
• InChI Key： ISDDWBWOYLMQJB-UHFFFAOYSA-N
• SMILES： O(C1=CC2=C(C(C(=O)OC)=CN=C2C=C1OC(C)C)OC(C)=O)CCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 583
• XLogP3: 7
• Topological Polar Surface Area: 84

Experimental Properties

• Color/Form: Light yellow liquid with fresh Ylang Ylang flower fragrance.
• Density: 0.928 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 261 °C/760 mmHg
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Refractive Index: n20/D 1.508
• Optical Activity: [α]20/D −38°, neat
• FEMA: 3119
• Vapor Pressure: No data available

4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： 23-24/25
• RTECS：EX2750000
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Safety Term：23-24/25

Related Categories

• Natural Products and Extracts Flavors and Fragrances Fragrance

Additional information on 4-Acetoxy-6-decyloxy-7-isopropoxy-3-methoxycarbonylquinoline

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